Cas no 834884-76-3 (2-Pyridinecarboxaldehyde,6-(3-thienyl)-)

• Product Name: 2-Pyridinecarboxaldehyde,6-(3-thienyl)-
• CAS No: 834884-76-3
• MF: C₁₀H₇NOS
• MW: 189.233680963516
• MDL: MFCD06798135
• CID: 716142
• PubChem ID: 24883774
• Update Time: 2025-11-02

2-Pyridinecarboxaldehyde,6-(3-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxaldehyde,6-(3-thienyl)-
• 6-(3-Thienyl)pyridine-2-carboxaldehyde
• 6-(THIOPHEN-3-YL)PYRIDINE-2-CARBALDEHYDE
• 6-thiophen-3-ylpyridine-2-carbaldehyde
• 6-(3-thienyl)pyridine-2-carbaldehyde
• 6-(thiophen-3-yl)picolinaldehyde
• 6-(Thiophen-3-yl)pyridine-2-carboxaldehyde
• BM491
• 6-(3-Thienyl)-2-pyridinecarboxaldehyde (ACI)
• AKOS015892316
• UPRCKKVQTPHFKG-UHFFFAOYSA-N
• MFCD06798135
• DTXSID70584625
• SB53936
• SCHEMBL1914501
• CS-0204713
• 6-(3-Thienyl)pyridine-2-carboxaldehyde, 97%
• 834884-76-3

• MDL： MFCD06798135
• Inchi： 1S/C10H7NOS/c12-6-9-2-1-3-10(11-9)8-4-5-13-7-8/h1-7H
• InChI Key： UPRCKKVQTPHFKG-UHFFFAOYSA-N
• SMILES： O=CC1C=CC=C(C2C=CSC=2)N=1

Computed Properties

• Exact Mass: 189.02500
• Monoisotopic Mass: 189.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.269
• Melting Point: 73-77 °C (lit.)
• Boiling Point: 297°C at 760 mmHg
• Flash Point: 133.4°C
• Refractive Index: 1.645
• PSA: 58.20000
• LogP: 2.62260

2-Pyridinecarboxaldehyde,6-(3-thienyl)- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38

Additional information on 2-Pyridinecarboxaldehyde,6-(3-thienyl)-

2-Pyridinecarboxaldehyde,6-(3-thienyl)- (CAS No. 834884-76-3): A Versatile Building Block in Organic Synthesis

2-Pyridinecarboxaldehyde,6-(3-thienyl)- (CAS No. 834884-76-3) is an important heterocyclic compound that has gained significant attention in recent years due to its unique structural features and wide range of applications in organic synthesis, pharmaceutical research, and material science. This pyridine-thiophene hybrid molecule combines the electron-rich character of thiophene with the coordinating properties of pyridine, making it a valuable scaffold for designing novel functional materials and bioactive molecules.

The growing interest in heterocyclic compounds like 2-Pyridinecarboxaldehyde,6-(3-thienyl)- stems from their ability to serve as multifunctional building blocks in drug discovery and materials chemistry. Researchers are particularly interested in how the thienyl-pyridine conjugation system influences the compound's electronic properties, which is crucial for developing organic semiconductors and photovoltaic materials - topics currently trending in sustainable energy research.

From a synthetic chemistry perspective, the aldehyde functional group in 2-Pyridinecarboxaldehyde,6-(3-thienyl)- offers numerous possibilities for further derivatization. This feature makes it particularly valuable for creating Schiff base ligands, which are widely studied for their applications in coordination chemistry and catalysis. The compound's ability to form stable complexes with various metal ions has sparked interest in developing new catalytic systems and sensor materials.

Recent studies have explored the potential of 2-Pyridinecarboxaldehyde,6-(3-thienyl)- derivatives in medicinal chemistry. The structural motif combining pyridine and thiophene rings appears in several pharmacologically active compounds, particularly those targeting central nervous system disorders and anti-inflammatory agents. This aligns with current pharmaceutical research trends focusing on neurological therapeutics and personalized medicine approaches.

In material science applications, the π-conjugated system of 2-Pyridinecarboxaldehyde,6-(3-thienyl)- makes it attractive for developing organic electronic materials. Researchers are investigating its derivatives for use in OLEDs (Organic Light-Emitting Diodes) and OFETs (Organic Field-Effect Transistors), responding to the growing demand for flexible electronics and wearable technology solutions.

The synthesis of 2-Pyridinecarboxaldehyde,6-(3-thienyl)- typically involves cross-coupling reactions between appropriately functionalized pyridine and thiophene precursors. Recent advances in catalytic methodologies have improved the efficiency of these transformations, making the compound more accessible for research and development purposes. This progress supports the current emphasis on green chemistry principles and atom-economical processes in synthetic organic chemistry.

Analytical characterization of 2-Pyridinecarboxaldehyde,6-(3-thienyl)- employs standard techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structure and purity, which is essential for its various applications. The growing integration of computational chemistry tools in studying such compounds reflects the increasing role of AI-assisted molecular design in modern chemical research.

From a commercial perspective, 2-Pyridinecarboxaldehyde,6-(3-thienyl)- serves as a specialty chemical with applications across multiple industries. Suppliers typically offer the compound with varying purity grades to meet different research and industrial needs. The market for such fine chemicals continues to expand, driven by innovation in pharmaceutical development and advanced materials research.

Handling and storage recommendations for 2-Pyridinecarboxaldehyde,6-(3-thienyl)- follow standard laboratory practices for organic compounds. While not classified as hazardous under normal conditions, proper precautions should be taken when working with any chemical substance. This includes using appropriate personal protective equipment and working in well-ventilated areas - considerations that align with current laboratory safety standards and best practices.

Future research directions for 2-Pyridinecarboxaldehyde,6-(3-thienyl)- and its derivatives may focus on expanding its utility in bioconjugation chemistry, developing novel catalytic applications, or exploring its potential in energy storage systems. These areas correspond with broader scientific trends toward sustainable technologies and multifunctional materials, ensuring continued interest in this versatile chemical building block.

In conclusion, 2-Pyridinecarboxaldehyde,6-(3-thienyl)- (CAS No. 834884-76-3) represents an important class of heteroaromatic compounds with diverse applications in modern chemistry. Its unique structural features and functional group compatibility make it valuable for researchers working in drug discovery, materials science, and catalysis. As scientific understanding of molecular design principles advances, compounds like 2-Pyridinecarboxaldehyde,6-(3-thienyl)- will likely play increasingly important roles in developing innovative solutions to challenges in healthcare, energy, and technology.